Cas no 93492-11-6 (Benzoic acid, 4,4'-[carbonylbis(methylimino)]bis-)
93492-11-6 structure
Product Name:Benzoic acid, 4,4'-[carbonylbis(methylimino)]bis-
CAS No:93492-11-6
MF:C17H16N2O5
MW:328.319344520569
CID:735628
PubChem ID:20445384
Update Time:2025-04-19
Benzoic acid, 4,4'-[carbonylbis(methylimino)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4,4'-[carbonylbis(methylimino)]bis-
- 4-[[(4-carboxyphenyl)-methylcarbamoyl]-methylamino]benzoic acid
- 4,4'-[Carbonylbis(methylazanediyl)]dibenzoic acid
- DTXSID50607265
- SCHEMBL11041431
- 93492-11-6
-
- Inchi: 1S/C17H16N2O5/c1-18(13-7-3-11(4-8-13)15(20)21)17(24)19(2)14-9-5-12(6-10-14)16(22)23/h3-10H,1-2H3,(H,20,21)(H,22,23)
- InChI Key: KXTSWXAJBSBLJU-UHFFFAOYSA-N
- SMILES: O=C(N(C)C1C=CC(C(=O)O)=CC=1)N(C)C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 328.10592162g/mol
- Monoisotopic Mass: 328.10592162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 98.2Ų
Benzoic acid, 4,4'-[carbonylbis(methylimino)]bis- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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